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Compound of Interest

Compound Name: 3,4-Dichlorobenzoyl chloride

Cat. No.: B152503

This guide provides immediate and essential safety protocols, handling procedures, and
disposal plans for 3,4-Dichlorobenzoyl chloride (CAS No. 3024-72-4). It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and effective
management of this chemical in a laboratory setting.

Chemical Identifier and Properties

Property Value

Chemical Name 3,4-Dichlorobenzoyl chloride

CAS Number 3024-72-4

Molecular Formula C7H3CI30

Molecular Weight 209.46 g/mol

Appearance White to yeIIow'ish. crystalline solid or colorless
to pale yellow liquid[1][2]

Melting Point 30-33 °C[1][3]

Boiling Point 242 °C[1][3]

Hazard Identification and Classification
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3,4-Dichlorobenzoyl chloride is classified as a hazardous chemical and requires careful

handling.
Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C
burns and eye damage[4][5]
) H318: Causes serious eye
Serious Eye Damage 1
damage[5]
) H290: May be corrosive to
Corrosive to Metals 1

metals[5]

Signal Word: Danger[4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to ensure personnel
safety when handling 3,4-Dichlorobenzoyl chloride.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards. A full-
length face shield is also
required.[6][7]

Protects against splashes and
vapors that can cause severe

eye damage.

Skin Protection

Wear fire/flame resistant and
impervious clothing, such as a
lab coat.[6] Handle with
chemical-impermeable gloves
(nitrile gloves are

recommended).[6][7]

Prevents contact with skin,

which can cause severe burns.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
appropriate filter (e.qg., type
ABEK (EN14387)).[6] A
NIOSH/MSHA approved
respirator should be used.[4][7]

Protects the respiratory system
from harmful dust, mists, and

vapors.

Operational Plan: Handling and Storage

Adherence to strict handling and storage protocols is crucial to prevent accidents and ensure

the integrity of the chemical.

Handling Protocol

o Ventilation: Always handle 3,4-Dichlorobenzoyl chloride in a well-ventilated area.[6] For

many operations, a certified chemical fume hood is essential.[4]

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[4][5]
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Safe Practices: Use non-sparking tools to prevent ignition.[6] Avoid the formation of dust and
aerosols.[6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Contaminated
clothing should be washed before reuse.[6]

Storage Protocol

Container: Store in the original, tightly closed container.[6] The container should be
corrosion-resistant with a resistant inner liner.

Environment: Keep in a dry, cool, and well-ventilated place.[6] This chemical is moisture-
sensitive.[1][4]

Incompatibilities: Store away from incompatible materials such as water, strong bases, and
alcohols.[4][8]

Security: Store in a locked-up area.[4][6]

Disposal Plan

Proper disposal of 3,4-Dichlorobenzoyl chloride and its containers is critical to protect

personnel and the environment. Never dispose of this chemical down the drain.[9]

Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers
for disposal.[6]

Professional Disposal: Entrust the disposal to a licensed waste disposal company.[5] The
disposal must be in accordance with all applicable federal, state, and local regulations.[6][7]

Container Disposal: Before disposing of the empty container, ensure it is completely empty.
[5] The container should also be disposed of in accordance with regulations.

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.
[6] Remove all sources of ignition.[6] Use personal protective equipment.[6] Contain the spill
and collect the material for disposal.[6] Do not let the chemical enter drains.[6]
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Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3,4-Dichlorobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3,4-
Dichlorobenzoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152503#personal-protective-equipment-for-handling-
3-4-dichlorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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